Cas no 1504-41-2 (Glycyl-DL-norleucine)

• Product Name: Glycyl-DL-norleucine
• CAS No: 1504-41-2
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00038187
• CID: 230822
• PubChem ID: 87570331
• Update Time: 2025-05-26

Glycyl-DL-norleucine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Aminoacetyl)amino]hexanoic acid
• Glycyl-DL-norleucine
• 2-(2-azanylethanoylamino)hexanoic acid
• 2-(glycylamino)hexanoic acid
• Glycylnorleucine
• GLY-DL-NLE
• Gly-D-Nle-OH
• Gly-L-Nle-OH,(1:1)
• H-GLY-DL-NLE-OH
• N-Glycyl-DL-norleucin
• N-Glycyl-DL-norleucine
• N-Glycyl-norleucin
• N-glycyl-norleucine
• rac-(R*)-N-(Glycyl)-2-butylglycine
• (S)-2-(2-aminoacetamido)hexanoic acid
• Gly-D-Nle-OH/Gly-L-Nle-OH,(1:1)
• 2-(2-aminoacetamido)hexanoic acid
• Glycyl-L-norleucine
• NSC203453
• Glycyl-d,l-norleucin
• N-(Aminoacetyl)norleucine #
• XVUIZOUTLADVIH-UHFFFAOYSA-N
• STL558224
• NSC333490
• NSC203820
• NSC118011
• G0133
• NSC-333490
• BAA50441
• CHEBI:136958
• 1504-41-2
• AKOS009158124
• FT-0693380
• Norleucine, glycyl-
• SCHEMBL7176520
• 19257-04-6
• NSC-118011
• Glycyl-DL-norleucine (H-Gly-DL-Nle-OH)
• A884162
• CS-0324310
• MFCD00038187
• NSC-203453
• FT-0693379
• NSC-203820
• H-Gly-NLE-OH
• (2S)-2-[(2-azaniumylacetyl)amino]hexanoate
• T71810

• MDL： MFCD00038187
• Inchi： 1S/C8H16N2O3/c1-2-3-4-6(8(12)13)10-7(11)5-9/h6H,2-5,9H2,1H3,(H,10,11)(H,12,13)
• InChI Key： XVUIZOUTLADVIH-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)NC(CN)=O)=O

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.2
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.139
• Melting Point: 221.0 to 227.0 deg-C
• Boiling Point: 419°Cat760mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.49
• PSA: 92.42
• LogP: 0.79590
• Solubility: Not determined

Glycyl-DL-norleucine Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Glycyl-DL-norleucine

Glycyl-DL-norleucine (CAS No. 1504-41-2): An Overview of Its Properties, Applications, and Recent Research

Glycyl-DL-norleucine (CAS No. 1504-41-2) is a dipeptide composed of glycine and DL-norleucine, a non-proteinogenic amino acid. This compound has garnered significant attention in the fields of biochemistry, pharmacology, and medicinal chemistry due to its unique properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological activities, and recent research advancements of Glycyl-DL-norleucine.

The chemical structure of Glycyl-DL-norleucine is characterized by the presence of a glycine residue linked to a DL-norleucine residue through a peptide bond. DL-norleucine is an isomer of leucine with an additional methyl group on the β-carbon, making it a branched-chain amino acid. The combination of these two amino acids results in a dipeptide with distinct chemical and biological properties. The molecular formula of Glycyl-DL-norleucine is C₈H₁₆N₂O₃, and its molecular weight is approximately 184.22 g/mol.

In terms of physical properties, Glycyl-DL-norleucine is a white crystalline powder that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility in water is approximately 100 mg/mL at room temperature. The compound exhibits good stability under neutral pH conditions but may degrade in strongly acidic or basic environments. These physical characteristics make it suitable for various applications in both research and industrial settings.

The biological activities of Glycyl-DL-norleucine have been the subject of extensive research. One of the key areas of interest is its role as a potential therapeutic agent. Recent studies have shown that Glycyl-DL-norleucine exhibits anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, Glycyl-DL-norleucine has also been investigated for its potential neuroprotective properties. Research has demonstrated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that Glycyl-DL-norleucine may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, Glycyl-DL-norleucine has been explored for its use in nutraceuticals and functional foods. Its ability to enhance muscle protein synthesis and improve physical performance has made it an attractive ingredient for sports nutrition products. Studies have shown that supplementation with Glycyl-DL-norleucine can increase muscle mass and strength, particularly in individuals undergoing resistance training.

The safety profile of Glycyl-DL-norleucine has also been evaluated in several preclinical studies. These studies have generally reported that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are needed to confirm its safety and efficacy in human subjects.

In the realm of drug development, Glycyl-DL-norleucine has shown promise as a lead compound for the design of novel therapeutics. Researchers are exploring its potential as a prodrug or drug delivery system to improve the bioavailability and pharmacokinetic properties of other active compounds. For example, conjugating Glycyl-DL-norleucine to poorly soluble drugs can enhance their solubility and absorption, thereby improving their therapeutic efficacy.

The synthesis of Glycyl-DL-norleucine strong > has been optimized using various methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. SPPS offers high yields and purity levels but can be more expensive compared to solution-phase methods. Recent advancements in synthetic chemistry have led to the development of more efficient and cost-effective routes for producing large quantities of this dipeptide.

In conclusion, Glycyl-DL-norleucine strong > (CAS No. 1504-41-2) is a versatile dipeptide with a wide range of potential applications in medicine, nutrition, and drug development. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further research and commercialization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, the future prospects for this compound appear promising.